DDO-2117
Description
DDO-2117 is a small-molecule inhibitor targeting the protein-protein interaction (PPI) between mixed-lineage leukemia 1 (MLL1) and WD40-repeat protein 5 (WDR5), a critical regulatory complex in histone H3 lysine 4 methylation (H3K4me) and oncogenic gene expression . Developed by the You Qidong research group at China Pharmaceutical University, DDO-2117 was structurally optimized from earlier lead compounds like WDR5-45. Key modifications include:
- Replacement of a nitro group with a 4-aminocarbonylphenyl moiety to enhance hydrogen bonding with Asp107 in WDR5 .
- Introduction of a long-chain primary amine to improve solvent-accessible interactions .
DDO-2117 exhibits sub-nanomolar binding affinity (Kd = 13.6 nM, IC50 = 7.6 nM) for WDR5 and demonstrates potent antiproliferative activity in MLL-rearranged leukemia cell lines (e.g., MV4-11, GI50 = 7.6 µM) . Its mechanism involves disrupting the MLL1-WDR5 interface, thereby downregulating oncogenic HOX and MEIS-1 gene expression .
Properties
Molecular Formula |
C29H34ClFN6O2 |
|---|---|
Molecular Weight |
553.08 |
IUPAC Name |
5-Amino-N-(4'-(4-aminobutanamido)-4-(4-methylpiperazin-1-yl)-[1,1'-biphenyl]-3-yl)-2-chloro-4-fluoro-3-methylbenzamide |
InChI |
InChI=1S/C29H34ClFN6O2/c1-18-27(30)22(17-23(33)28(18)31)29(39)35-24-16-20(7-10-25(24)37-14-12-36(2)13-15-37)19-5-8-21(9-6-19)34-26(38)4-3-11-32/h5-10,16-17H,3-4,11-15,32-33H2,1-2H3,(H,34,38)(H,35,39) |
InChI Key |
PVXYYWORFYROCX-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC(C2=CC=C(NC(CCCN)=O)C=C2)=CC=C1N3CCN(C)CC3)C4=CC(N)=C(F)C(C)=C4Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DDO 2117; DDO2117; DDO-2117 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares DDO-2117 with structurally or functionally related WDR5 inhibitors:
Key Findings:
Potency : DDO-2117 outperforms first-generation inhibitors (e.g., WDR5-0102) by >30-fold in target affinity .
Structural Flexibility : Unlike OICR-9429, which relies on rigid pyridone interactions, DDO-2117’s solvent-exposed amine allows adaptive binding to WDR5’s hydrophobic pocket .
Cellular Efficacy : DDO-2117 shows superior GI50 values compared to DDO-2084, attributed to its optimized binding to WDR5’s arginine pocket .
Limitations : Despite high potency, DDO-2117’s in vivo efficacy remains unproven, whereas DDO-2093 demonstrated tumor growth inhibition in murine models .
Research Findings and Challenges
Mechanistic Insights
- Binding Mode : DDO-2117 occupies WDR5’s arginine-binding pocket, displacing the WIN motif of MLL1 (Fig. 7 in ). Critical interactions include hydrogen bonds with Asp107 and Cys261 .
Clinical Translation Barriers
- Limited in vivo data and moderate aqueous solubility hinder DDO-2117’s progression, whereas OICR-9429 and DDO-2093 exhibit better pharmacokinetic profiles .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
